Cas no 64241-51-6 (1,2,4-Benzotriazine-3-carboxylic acid)

1,2,4-Benzotriazine-3-carboxylic acid is a heterocyclic compound featuring a benzotriazine core with a carboxylic acid functional group at the 3-position. This structure imparts versatility in synthetic and medicinal chemistry, serving as a valuable intermediate for the development of pharmaceuticals, agrochemicals, and coordination complexes. Its aromatic system and functional group allow for further derivatization, enabling the synthesis of biologically active molecules or ligands for metal-organic frameworks. The compound’s stability and reactivity make it suitable for applications in drug discovery, particularly in the design of enzyme inhibitors or antimicrobial agents. High purity grades ensure consistent performance in research and industrial processes.

1,2,4-Benzotriazine-3-carboxylic acid structure

64241-51-6 structure

Product Name:1,2,4-Benzotriazine-3-carboxylic acid

CAS No:64241-51-6

MF:C₈H₅N₃O₂

MW:175.144201040268

CID:424501

PubChem ID:12367326

Update Time:2025-06-08

1,2,4-Benzotriazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Benzotriazine-3-carboxylic acid
- AKOS006309791
- EN300-190089
- Z1198311707
- TQP0592
- benzo[e][1,2,4]triazine-3-carboxylic acid
- 64241-51-6
- benzo[e][1,2,4]triazine-3-carboxylicacid
- NS-01438
- CS-0454504
- DTXSID30494599
- Inchi： 1S/C8H5N3O2/c12-8(13)7-9-5-3-1-2-4-6(5)10-11-7/h1-4H,(H,12,13)
- InChI Key： LTYYZEOFAKPJGC-UHFFFAOYSA-N
- SMILES： OC(C1=NN=C2C=CC=CC2=N1)=O

Computed Properties

Exact Mass: 175.03825
Monoisotopic Mass: 175.038176411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 76Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 446.4±28.0 °C at 760 mmHg
Flash Point: 223.8±24.0 °C
PSA: 75.97
Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,2,4-Benzotriazine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,2,4-Benzotriazine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B411800-10mg	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6		10mg	$ 50.00	2022-06-07
TRC	B411800-50mg	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6		50mg	$ 160.00	2022-06-07
TRC	B411800-100mg	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6		100mg	$ 250.00	2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ6197-1G	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6	95%	1g	￥ 2,884.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ6197-5G	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6	95%	5g	￥ 8,639.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ6197-10G	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6	95%	10g	￥ 12,810.00	2023-04-05
OTAVAchemicals	3675610-50MG	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6	95%	50MG	$159	2023-06-25
OTAVAchemicals	3675610-250MG	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6	95%	250MG	$316	2023-06-25
OTAVAchemicals	3675610-1000MG	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6	95%	1g	$680	2023-06-25
Enamine	EN300-190089-1g	1,2,4-benzotriazine-3-carboxylic acid	64241-51-6	95%	1g	$671.0	2023-09-18